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Compound of Interest

Compound Name: DDO-3055

CAS No.: 1842340-93-5

Cat. No.: B10856561

Get Quote

A comprehensive search for publicly available data on the preclinical laboratory use of DDO-
3055 has revealed limited information. The majority of accessible data pertains to Phase I

clinical trials in human subjects, with specific details on laboratory animal dosages, in vitro

concentrations, and detailed experimental protocols not presently in the public domain. The

information that is available is summarized below.

General Information
DDO-3055 has been investigated in clinical trials as an orally administered tablet. These

studies have primarily focused on evaluating the safety, tolerability, pharmacokinetics, and

pharmacodynamics in healthy volunteers and in patients with anemia associated with non-

dialysis chronic kidney diseases. The sponsoring organization for these trials is Jiangsu

HengRui Medicine Co., Ltd.

Quantitative Data Summary
Due to the absence of published preclinical studies, a detailed table of dosages and

administration in laboratory models cannot be provided. Data from human clinical trials are not

directly translatable to laboratory research and are therefore not included here.
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Experimental Protocols
Detailed experimental protocols for the administration of DDO-3055 in laboratory settings are

not available in the public scientific literature. The following is a generalized workflow for a

hypothetical in vivo study based on common practices in drug development.

General Workflow for In Vivo Administration of an Oral
Compound
This diagram illustrates a typical workflow for assessing a novel oral compound in an animal

model.
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Preparation Phase

Administration Phase

Monitoring & Analysis Phase

Animal Acclimatization

Baseline Physiological Measurements

Randomization into Treatment Groups

Compound Formulation (e.g., in vehicle)

Oral Gavage Administration of DDO-3055 or Vehicle

Clinical Observation (e.g., behavior, weight)

Pharmacokinetic Blood Sampling

Terminal Procedures & Tissue Collection

Pharmacodynamic Assessment (e.g., biomarkers)

Data Analysis
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To cite this document: BenchChem. [Application Notes and Protocols for DDO-3055 in
Laboratory Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856561/docs#application-notes-and-protocols-for-
ddo-3055-in-laboratory-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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